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Compound of Interest

3-Amino-5-bromopyridine-2-
Compound Name:
carbonitrile

cat. No.: B1289087

For Research Use Only. Not for medicinal, household, or other uses.

This document provides essential safety, handling, and disposal information for 3-Amino-5-
bromopyridine-2-carbonitrile (CAS: 573675-27-1).[1] Researchers, scientists, and drug
development professionals should adhere strictly to these protocols to ensure a safe laboratory
environment. This guidance is synthesized from available Safety Data Sheets (SDS) for the
compound and its structural analogs, alongside established best practices for handling
aromatic amines, pyridine derivatives, and brominated organic compounds.

Hazard Identification and Classification

While a comprehensive hazard profile for 3-Amino-5-bromopyridine-2-carbonitrile is not fully
detailed in all provided datasheets, related compounds such as 3-Amino-5-bromopyridine and
2-Amino-5-bromopyridine are classified with the following hazards:

Acute Toxicity (Oral): Harmful if swallowed.[2][3]

Skin Irritation: Causes skin irritation.[2][4][5]

Eye Irritation: Causes serious eye irritation.[2][4][5]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3][4][5]
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Given the structural similarities, it is prudent to handle 3-Amino-5-bromopyridine-2-

carbonitrile with the assumption that it poses similar risks.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following table

summarizes the required PPE.

Protection Level

Equipment

Rationale

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation of dust
or vapors.[6][7][8]

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers
broader protection, especially
when handling larger
quantities or during reactions
that could splash.[6][8][9]

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene)

Provides chemical resistance
against pyridine and its
derivatives. Avoid latex gloves.
Double-gloving is
recommended, with frequent
changes.[6][8]

Body Protection

Chemical-Resistant Lab Coat

Protects skin and personal

clothing from contamination.[6]

[8]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[10]

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or if
engineering controls are
insufficient to control airborne

concentrations.[8][9]
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Parameter Value Source | Analogue
Molecular Formula C6H4BrN3 [1]

Molecular Weight 198.02 g/mol [1]

Melting Point 65-69 °C 3-Amino-5-bromopyridine[3]
Occupational Exposure Limits No data available [1]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and experimental integrity.

Step-by-Step Handling Protocol

e Pre-Handling Preparation:
o Conduct a thorough risk assessment for the planned experiment.[9]

o Ensure a safety shower, eyewash station, and appropriate fire extinguisher are readily
accessible.[10]

o Don all required PPE as outlined in the table above before entering the handling area.[6]

[°]
e Handling the Compound:

o Weighing: When weighing the solid compound, use a balance inside a fume hood or a
ventilated balance enclosure.[10]

o Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.[10]

o Reactions: Conduct all reactions within a certified chemical fume hood.[6][8] Keep
containers tightly closed when not in use.[6]

o Post-Handling Procedures:
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o Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning agent.[10]

o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water
after handling.[4] Do not eat, drink, or smoke in the laboratory.[2][11]

Disposal Plan

Improper disposal of 3-Amino-5-bromopyridine-2-carbonitrile and its waste can cause

significant environmental harm.[12]
o Waste Segregation:

o Halogenated Organic Waste: All solid and liquid waste containing this compound must be
collected in a dedicated, clearly labeled "Halogenated Organic Waste" container.[12] Do
not mix with non-halogenated waste.[12]

o Contaminated Lab Supplies: All contaminated materials (e.g., gloves, filter paper, pipette
tips) must be collected in a designated solid hazardous waste container.[12]

o Container Management:

o Ensure waste containers are tightly sealed and stored in a cool, dry, well-ventilated area
away from incompatible materials.[6][12]

 Final Disposal:

o Dispose of all waste through an approved hazardous waste disposal plant, following all
local, state, and federal regulations.[4][13]

Emergency Procedures
In Case of Exposure:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[4][6]
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» Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water for at least 15 minutes. Seek medical attention if skin irritation occurs.[1][4]

« Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][4] Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the chemical.[1]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and call a physician or poison
control center immediately.[4]

In Case of a Spill:

Alert personnel in the immediate area.

Evacuate the area and ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).[7]

Carefully collect the absorbed material into a labeled hazardous waste container for
disposal.[7][12]

Visual Workflow Guides

The following diagrams illustrate the key decision-making and procedural workflows for
handling 3-Amino-5-bromopyridine-2-carbonitrile.
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Caption: PPE Selection Workflow for Handling 3-Amino-5-bromopyridine-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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